Cas no 1207005-12-6 (2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1207005-12-6
• MF: C₁₈H₂₂BrN₃O₂S
• MW: 424.355182170868
• CID: 5450524
• PubChem ID: 49671721
• Update Time: 2025-11-05

2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-Bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]thio]-1-(1-pyrrolidinyl)ethanone
• AKOS024477256
• 2-((5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• F2964-2028
• 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• 1207005-12-6
• 2-[5-(4-bromophenyl)-1-(2-methoxyethyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone

• Inchi： 1S/C18H22BrN3O2S/c1-24-11-10-22-16(14-4-6-15(19)7-5-14)12-20-18(22)25-13-17(23)21-8-2-3-9-21/h4-7,12H,2-3,8-11,13H2,1H3
• InChI Key： KYBALLILRMHZHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CN=C(N1CCOC)SCC(N1CCCC1)=O

Computed Properties

• Exact Mass: 423.06161g/mol
• Monoisotopic Mass: 423.06161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.4±60.0 °C(Predicted)
• pka: 4.20±0.34(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No 1207005-12-6 and Product Name: 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

The compound with the CAS number 1207005-12-6 and the product name 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a sulfanyl moiety and a pyrrolidin-1-yl substituent, makes it a versatile candidate for further exploration in synthetic chemistry and biological activity assessment.

Recent research in the domain of heterocyclic compounds has highlighted the importance of imidazole derivatives in developing novel therapeutic agents. The structural motif of 5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl in this compound is particularly noteworthy, as it introduces a unique combination of electronic and steric properties that can influence its interactions with biological targets. This feature has been extensively studied in the context of designing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders.

The sulfanyl group attached to the imidazole ring serves as a key pharmacophore, enhancing the compound's ability to interact with biological receptors. This functional group has been implicated in several pharmacological mechanisms, including modulating enzyme activity and receptor binding affinity. In particular, sulfanyl-containing compounds have shown promise in the development of kinase inhibitors, which are critical in targeted cancer therapies. The incorporation of this moiety into the molecular structure of 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one suggests potential therapeutic benefits in this area.

Moreover, the pyrrolidin-1-yl substituent contributes to the compound's overall solubility and bioavailability, which are crucial factors in drug design. Pyrrolidine derivatives are well-known for their role in enhancing pharmacokinetic properties, making them favorable candidates for oral administration. The presence of this group in the molecule also suggests potential interactions with nucleophilic sites on biological targets, further expanding its therapeutic applications.

Current research trends indicate that this compound may find utility in the development of novel antimicrobial agents. The structural complexity and diverse functional groups make it a promising candidate for targeting bacterial enzymes and cellular processes. Studies have shown that imidazole derivatives can disrupt bacterial cell wall synthesis and inhibit key metabolic pathways, making them effective against resistant strains of bacteria. The specific combination of moieties in 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one could potentially enhance its efficacy against a broad spectrum of pathogens.

In addition to its antimicrobial properties, this compound may also exhibit anti-inflammatory effects. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The sulfanyl group has been reported to modulate inflammatory pathways by interacting with transcription factors and cytokines. By leveraging these interactions, 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one could serve as a lead compound for developing anti-inflammatory therapeutics.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the sulfanyl group at the 2-position of the imidazole ring necessitates precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the pyrrolidin-1-yl moiety requires careful selection of reagents and catalysts to minimize side reactions. These synthetic challenges underscore the importance of advanced techniques in modern drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental studies. Molecular modeling techniques can simulate interactions between this compound and target proteins, providing insights into its potential therapeutic effects. Such simulations have been instrumental in optimizing drug candidates for improved efficacy and reduced toxicity.

The role of 5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl as a key pharmacophore has been further validated by structural analog studies. By systematically modifying this moiety, researchers can fine-tune the biological activity of the compound. This approach has led to the discovery of several high-affinity inhibitors with significant therapeutic potential. The versatility of this structural motif makes it an attractive scaffold for future drug development efforts.

Future research directions may explore additional modifications to enhance the pharmacological properties of this compound. For instance, incorporating fluorine atoms or other halogenated groups could improve metabolic stability and bioavailability. Additionally, exploring alternative synthetic routes could lead to more cost-effective production methods, making it more accessible for clinical trials.

In conclusion, 2-{[5-(4-bromophenyl)-1-(2-methoxyethyl)-1H-imidazol-2-yl]sulfanyl}-1-(pyrrolidin-1-y)lethanone (CAS No 1207005126) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in developing novel therapeutics for various diseases. Continued investigation into its properties and applications will likely yield significant advancements in medicinal chemistry.